Cas no 1805583-15-6 (4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid
• CAS No: 1805583-15-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881015
• Update Time: 2025-06-11

4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-5-1-3(8(10)11)7(15)4(12-5)2-6(13)14/h1,8,15H,2H2,(H,13,14)
• InChI Key： FXLNPWLQYVGERB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)O)C=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1
• Topological Polar Surface Area: 70.4

Additional information on 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid (CAS No. 1805583-15-6)

4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid (CAS No. 1805583-15-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has garnered attention due to its versatile reactivity and bioactivity. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. The presence of fluoro and hydroxy groups enhances its binding affinity to biological targets, making it a promising candidate for therapeutic innovation.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid has surged, driven by their stability and metabolic resistance. This aligns with the growing interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemical processes. The compound's CAS No. 1805583-15-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its potential applications in crop protection and veterinary medicine have sparked discussions among agrochemical experts, further elevating its profile.

The synthesis of 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid involves multi-step reactions, often leveraging fluorination techniques and protecting group strategies. These methods are critical for achieving high yields and purity, which are essential for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with regulatory standards. As the pharmaceutical industry shifts toward personalized medicine, the role of fluorinated building blocks like this compound is expected to expand, addressing unmet medical needs.

From a commercial perspective, CAS No. 1805583-15-6 is often associated with high-value intermediates and custom synthesis services. Suppliers and contract research organizations (CROs) highlight its availability in gram to kilogram quantities, catering to both academic and industrial clients. The compound's patent landscape is also a topic of interest, with several filings exploring its derivatives for specific therapeutic indications. This underscores the importance of intellectual property in the competitive landscape of fluorinated chemicals.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-acetic acid represents a compelling example of modern fluorochemical innovation. Its combination of structural features and functional groups positions it as a valuable tool for researchers tackling challenges in drug development and agricultural science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both human and environmental health.